Cas no 2228390-52-9 (5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol)

• Product Name: 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol
• CAS No: 2228390-52-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5600328
• PubChem ID: 165964900
• Update Time: 2023-11-25

5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-methoxyphenol
• 2228390-52-9
• EN300-1835330
• 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol

• Inchi： 1S/C13H19NO2/c1-13(2)9(7-14)12(13)8-4-5-11(16-3)10(15)6-8/h4-6,9,12,15H,7,14H2,1-3H3
• InChI Key： YIKXCWLNWAJCEX-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1C(CN)C1(C)C)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų